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Compound of Interest

Compound Name: E6130

CAS No.: 1427058-33-0

Cat. No.: B1649300

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
E6130 is a novel, orally available small molecule modulator of the CX3C chemokine receptor 1

(CX3CR1). The interaction between CX3CR1 and its ligand, fractalkine (CX3CL1), plays a

significant role in the migration and infiltration of immune cells, such as T cells and

macrophages, into the intestinal mucosa. In the context of inflammatory bowel disease (IBD),

this signaling pathway is often upregulated, contributing to the chronic inflammation

characteristic of the disease. By modulating CX3CR1, E6130 presents a promising therapeutic

strategy for mitigating intestinal inflammation. These application notes provide recommended

dosages and detailed protocols for evaluating the efficacy of E6130 in established murine

models of colitis.

Quantitative Data Summary
The following table summarizes the recommended oral dosage of E6130 in two distinct murine

colitis models as reported in scientific literature.
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Murine
Colitis
Model

Compound Dosage
Administrat
ion Route

Frequency Vehicle

CD4+CD45R

Bhigh T-cell

Transfer

E6130
10 or 30

mg/kg
Oral gavage Once daily

0.5%

Methylcellulo

se

Oxazolone-

Induced

Colitis

E6130
10 or 30

mg/kg
Oral gavage Once daily

0.5%

Methylcellulo

se

Experimental Protocols
Detailed methodologies for inducing colitis and administering E6130 are provided below. These

protocols are based on established methods and the study by Wakita et al. (2017).

CD4+CD45RBhigh T-Cell Transfer Colitis Model
This model recapitulates the chronic inflammation observed in human Crohn's disease and is

dependent on the transfer of naive T cells into immunodeficient mice.

Materials:

Donor mice (e.g., BALB/c or C57BL/6)

Recipient immunodeficient mice (e.g., C.B-17 SCID)

Magnetic-activated cell sorting (MACS) columns and antibodies for CD4+ T cell isolation

Fluorescence-activated cell sorting (FACS) antibodies (anti-CD4, anti-CD45RB)

Sterile PBS

E6130

0.5% Methylcellulose solution

Procedure:
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Isolation of CD4+ T-cells:

Prepare a single-cell suspension from the spleens of donor mice.

Enrich for CD4+ T-cells using MACS according to the manufacturer's instructions.

Sorting of CD4+CD45RBhigh T-cells:

Stain the enriched CD4+ T-cells with fluorescently labeled anti-CD4 and anti-CD45RB

antibodies.

Using a flow cytometer, sort the cells to isolate the CD4+CD45RBhigh population (typically

the brightest 40% of CD45RB-expressing cells).

T-cell Transfer:

Resuspend the sorted CD4+CD45RBhigh T-cells in sterile PBS.

Inject 4 x 105 cells intraperitoneally into each recipient SCID mouse.

E6130 Administration:

Allow colitis to develop over a period of 2 to 4 weeks. Monitor mice for signs of disease

such as weight loss and diarrhea.

Prepare a suspension of E6130 in 0.5% methylcellulose at the desired concentration (10

or 30 mg/kg).

Administer the E6130 suspension or vehicle control daily via oral gavage.

Assessment of Colitis:

Monitor body weight, stool consistency, and rectal bleeding throughout the study.

At the study endpoint, sacrifice the mice and collect the colon for histological analysis,

measurement of colon length and weight, and cytokine profiling.

Oxazolone-Induced Colitis Model

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1649300/docs?utm_src=pdf-body#application-notes-and-protocols-e6130-in-murine-colitis-models
https://www.benchchem.com/product/b1649300/docs?utm_src=pdf-body#application-notes-and-protocols-e6130-in-murine-colitis-models
https://www.benchchem.com/product/b1649300/docs?utm_src=pdf-body#application-notes-and-protocols-e6130-in-murine-colitis-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This model induces a Th2-mediated colitis that shares features with human ulcerative colitis.

Materials:

Mice (e.g., BALB/c)

Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazolin-5-one)

Ethanol

Sterile PBS

E6130

0.5% Methylcellulose solution

Procedure:

Sensitization:

On day 0, apply a 3% (w/v) solution of oxazolone in 100% ethanol to a shaved area of the

mouse's abdomen.

Induction of Colitis:

On day 7, lightly anesthetize the mice.

Intrarectally administer a 1% (w/v) solution of oxazolone in 50% ethanol using a catheter.

E6130 Administration:

Prepare a suspension of E6130 in 0.5% methylcellulose at the desired concentration (10

or 30 mg/kg).

Administer the E6130 suspension or vehicle control daily via oral gavage, starting on the

day of colitis induction or as per the study design.

Assessment of Colitis:
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Monitor body weight and clinical signs of colitis daily.

At the study endpoint (typically 2-4 days after induction), sacrifice the mice and collect the

colon for histological examination, measurement of colon length and weight, and

myeloperoxidase (MPO) activity assay.
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Caption: CX3CR1 Signaling Pathway and Inhibition by E6130.
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Caption: General Experimental Workflow for E6130 in Murine Colitis.

To cite this document: BenchChem. [Application Notes and Protocols: E6130 in Murine
Colitis Models]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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